Cas no 2764731-92-0 (2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane
• CAS No: 2764731-92-0
• MF: C₁₇H₁₇BrO₄
• MW: 365.218484640121
• CID: 6795546
• PubChem ID: 164893025
• Update Time: 2025-10-18

2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• MFCD34758739
• 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane
• 2764731-92-0

• Inchi： 1S/C17H17BrO4/c1-19-15-10-13(18)9-14(17-20-7-8-21-17)16(15)22-11-12-5-3-2-4-6-12/h2-6,9-10,17H,7-8,11H2,1H3
• InChI Key： ZAFLEFBMJBSYKK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1)C1OCCO1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 364.03102g/mol
• Monoisotopic Mass: 364.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane

Introduction to 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane (CAS No. 2764731-92-0) and Its Emerging Applications in Chemical Biology

2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane, identified by the chemical abstracts service number 2764731-92-0, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This dioxolane derivative combines aromatic ring systems with functional groups that make it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The molecular framework of 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane consists of a central dioxolane ring substituted with a phenyl group that bears both bromo and methoxy substituents at specific positions. Additionally, the presence of a benzyloxy group at the second position of the phenyl ring introduces further complexity and potential for interaction with biological targets. This combination of substituents enhances the compound's solubility and reactivity, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in interest regarding dioxolane-containing compounds due to their reported bioactivity across various therapeutic areas. The dioxolane moiety is known to exhibit significant stability under physiological conditions while still maintaining the ability to engage with biological systems through hydrogen bonding or hydrophobic interactions. The benzyloxy and bromo groups further contribute to the compound's binding affinity by providing additional points of interaction with target proteins or enzymes.

One of the most compelling aspects of 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane is its potential application in the development of novel inhibitors for kinases and other enzyme targets. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The structural features of this compound make it a plausible candidate for designing kinase inhibitors by modulating key residues that are essential for enzyme activity.

Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry, particularly those containing bromo and methoxy substituents on aromatic rings. These substituents are known to enhance binding affinity by improving hydrophobic interactions and hydrogen bonding capabilities. The incorporation of these groups into the dioxolane core of 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane suggests that it may exhibit potent inhibitory effects on target enzymes while maintaining favorable pharmacokinetic properties.

The benzyloxy group at the second position of the phenyl ring is particularly noteworthy, as it can serve as a pivot point for further derivatization. This allows chemists to explore a wide range of analogs by introducing additional functional groups or altering existing ones without losing the core bioactivity of the compound. Such flexibility is invaluable in drug discovery pipelines, where lead optimization often requires subtle modifications to improve potency, selectivity, and pharmacokinetic profiles.

Moreover, the bromo and methoxy substituents on the phenyl ring contribute to the compound's ability to interact with biological targets through multiple mechanisms. These groups can participate in halogen bonding, which has emerged as an important non-covalent interaction in drug design. Halogen bonds can significantly enhance binding affinity and selectivity, making them valuable tools for developing high-affinity ligands.

Current research in chemical biology has demonstrated that dioxolane derivatives can serve as effective scaffolds for designing small molecules that modulate protein-protein interactions. The stability and rigidity provided by the dioxolane ring allow for precise tuning of electronic properties, while the presence of polar functional groups enhances solubility and bioavailability. These characteristics make 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane an ideal candidate for further investigation in this context.

In conclusion, 2-(2-(Benzyloxy)-5-bromo-3-methoxyphenyl)-1,3-dioxolane (CAS No. 2764731-92-0) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups—benzyloxy, bromo, and methoxy, coupled with a stable dioxolane core—makes it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this class of compounds, their role in addressing unmet medical needs is likely to expand significantly.